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Compound of Interest

Compound Name: 2-tert-Butylaniline

Cat. No.: B1265841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-tert-Butylaniline is a sterically hindered primary amine that serves as a crucial intermediate

in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1] Following

synthesis, the crude product often contains unreacted starting materials, by-products, and

other contaminants that necessitate removal to meet the stringent purity requirements of

downstream applications. This document provides detailed protocols for two primary

purification techniques: vacuum fractional distillation and column chromatography. The

selection of the optimal method depends on the scale of purification, the nature of the

impurities, and the desired final purity.

Physicochemical Properties of 2-tert-Butylaniline
A thorough understanding of the physical properties of 2-tert-butylaniline is essential for

designing an effective purification strategy. Key data is summarized below.
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Property Value Source

CAS Number 6310-21-0 [1][2]

Molecular Formula C₁₀H₁₅N [2]

Molecular Weight 149.23 g/mol [2][3]

Appearance Brown liquid [4]

Boiling Point 234.6 ± 9.0 °C at 760 mmHg [2]

123-124 °C at 17 mmHg (23

hPa)
[1][3][4][5]

Melting Point -60 °C (lit.) [1][2][3][5]

Density 0.957 g/mL at 25 °C (lit.) [1][3]

Refractive Index n20/D 1.545 (lit.) [1][3]

Flash Point 102 °C (215.6 °F) - closed cup [2][4][6]

Method Selection: Distillation vs. Chromatography
The choice between distillation and chromatography is dictated by the specific requirements of

the purification task. Distillation is generally preferred for large-scale purification and for

separating compounds with significantly different boiling points. Chromatography excels at

separating compounds with similar boiling points but different polarities and is ideal for

achieving very high purity on a smaller scale.
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Large Scale / Different Volatility Small Scale / Similar Volatility

Crude 2-tert-Butylaniline

Impurity Profile & Scale

Different Boiling Points
(e.g., non-volatile polymers, salts)

Large Scale or
Volatile Impurities

Similar Boiling Points
(e.g., isomers, polar by-products)

High Purity Needed or
Polar Impurities

Vacuum Fractional Distillation

High throughput

Pure 2-tert-Butylaniline
(>98%)

Column Chromatography
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Setup Apparatus

Charge Flask with Crude Product
& Boiling Chips

Evacuate System
(Target: <20 mmHg)

Heat Mantle Application
(Gradual Increase)

Collect Forshot
(Low-boiling impurities)
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(Constant Temp & Pressure)

Cool System & Break Vacuum

Characterize Product
(GC, NMR)

 

Select Solvent System (TLC)

Pack Column with Silica Gel
(Wet Slurry Method)

Load Crude Sample
(Concentrated Solution)

Elute with Mobile Phase
(Gradient or Isocratic)

Collect Fractions

Monitor Fractions (TLC)

Combine Pure Fractions

Remove Solvent (Rotovap)

Characterize Product
(GC, NMR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1265841?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1366307.htm
https://www.chemsrc.com/en/cas/6310-21-0_334444.html
https://www.sigmaaldrich.com/US/en/product/aldrich/362220
https://www.chemicalbook.com/msds/2-tert-butylaniline.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1366307_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/362220
https://www.benchchem.com/product/b1265841#purification-of-crude-2-tert-butylaniline-by-distillation-or-chromatography
https://www.benchchem.com/product/b1265841#purification-of-crude-2-tert-butylaniline-by-distillation-or-chromatography
https://www.benchchem.com/product/b1265841#purification-of-crude-2-tert-butylaniline-by-distillation-or-chromatography
https://www.benchchem.com/product/b1265841#purification-of-crude-2-tert-butylaniline-by-distillation-or-chromatography
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265841?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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